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Compound of Interest

6-bromo-2H-chromene-3-
Compound Name:

carbaldehyde

cat. No.: B1265605

Technical Guide: 6-bromo-2H-chromene-3-
carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-bromo-2H-chromene-3-
carbaldehyde, a key heterocyclic building block in medicinal chemistry and materials science.
This document outlines its chemical properties, a detailed experimental protocol for its
synthesis, and its applications as a versatile intermediate.

Physicochemical Properties

The fundamental chemical identifiers and properties of 6-bromo-2H-chromene-3-
carbaldehyde are summarized below.
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Property Value

CAS Number 57543-37-0
Molecular Formula C10H7Bro:z
Molecular Weight 239.07 g/mol
Appearance Yellow powder
Purity =95%

Storage Store at 0-8 °C

Synthesis of 6-bromo-2H-chromene-3-carbaldehyde

The synthesis of 6-bromo-2H-chromene-3-carbaldehyde can be achieved through the
reaction of 5-bromosalicylaldehyde with acrolein. The following is a representative experimental
protocol adapted from general methods for the synthesis of 2H-chromene-3-carbaldehydes.[1]

Experimental Protocol: Synthesis via Oxa-Michael-Aldol
Reaction

Materials:

5-bromosalicylaldehyde

e Acrolein

e Potassium Carbonate (K2COs3)

o Dioxane

o Ethyl acetate

* Hexane

e Anhydrous sodium sulfate (Na2S0a4)

 Silica gel for column chromatography
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Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 5-bromosalicylaldehyde (1 equivalent) in dioxane.

» Addition of Reagents: To the solution, add potassium carbonate (a catalytic amount) followed
by the dropwise addition of acrolein (1.2 equivalents).

o Reaction: The reaction mixture is heated to reflux and stirred for approximately 2-4 hours.
The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

o Work-up: Upon completion of the reaction, the mixture is cooled to room temperature. The
solvent is removed under reduced pressure. The residue is then dissolved in ethyl acetate
and washed with water and brine.

» Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate, filtered,
and the solvent is evaporated to yield the crude product.

 Purification: The crude 6-bromo-2H-chromene-3-carbaldehyde is purified by column
chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to
afford the pure product as a yellow solid.

Applications in Organic Synthesis

6-bromo-2H-chromene-3-carbaldehyde is a valuable intermediate in the synthesis of a wide
range of organic molecules due to its reactive aldehyde group and the chromene scaffold.[2] It
serves as a precursor for the development of novel compounds with potential applications in
pharmaceuticals and materials science.[2]
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Synthetic Utility of 6-bromo-2H-chromene-3-carbaldehyde

6-bromo-2H-chromene-3-carbaldehyde

Derivative Synthesis

Other Heterocycles

Potential Applications
Pharmaceuticals

(e.q., Anticancer, Antimicrobial Fluorescent Probes OLED Materials »

Schiff Bases

Click to download full resolution via product page

Caption: Synthetic pathways from 6-bromo-2H-chromene-3-carbaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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